Cas no 1807126-71-1 (Ethyl 5-(difluoromethyl)-2-fluoro-3-methylpyridine-6-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-2-fluoro-3-methylpyridine-6-acetate
• CAS No: 1807126-71-1
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 4884163
• Update Time: 2025-05-20

Ethyl 5-(difluoromethyl)-2-fluoro-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-fluoro-3-methylpyridine-6-acetate

• Inchi： 1S/C11H12F3NO2/c1-3-17-9(16)5-8-7(10(12)13)4-6(2)11(14)15-8/h4,10H,3,5H2,1-2H3
• InChI Key： NEZCSEJRJQCLIA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(N=C1CC(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(difluoromethyl)-2-fluoro-3-methylpyridine-6-acetate

Ethyl 5-(difluoromethyl)-2-fluoro-3-methylpyridine-6-acetate (CAS No. 1807126-71-1): A Comprehensive Overview

Ethyl 5-(difluoromethyl)-2-fluoro-3-methylpyridine-6-acetate (CAS No. 1807126-71-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the synthesis of novel therapeutic agents. The presence of multiple fluorine atoms and a difluoromethyl group makes it an intriguing candidate for further exploration, especially in the context of drug discovery and molecular design.

The chemical structure of Ethyl 5-(difluoromethyl)-2-fluoro-3-methylpyridine-6-acetate consists of a pyridine core substituted with various functional groups. The pyridine ring is a common motif in many bioactive molecules, providing a stable scaffold for further chemical modifications. The specific substitution pattern, including the difluoromethyl group at the 5-position and a fluoro atom at the 2-position, contributes to the compound's distinct electronic properties and potential biological activity. Additionally, the presence of an acetic ester group at the 6-position adds another layer of complexity, influencing both its reactivity and solubility characteristics.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceuticals has been well-documented to modulate pharmacokinetic properties, making such compounds valuable in drug design. Specifically, the difluoromethyl group is known to enhance lipophilicity and metabolic stability, which are critical factors in optimizing drug efficacy and duration of action.

The synthesis of Ethyl 5-(difluoromethyl)-2-fluoro-3-methylpyridine-6-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. The use of palladium-catalyzed reactions has been particularly useful in introducing fluorine atoms into complex organic structures with high selectivity.

Recent studies have highlighted the potential applications of this compound in the development of novel therapeutic agents. For instance, researchers have explored its utility as a building block for kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The unique electronic properties conferred by the fluorine substituents are expected to enhance binding interactions with target enzymes, leading to more potent and selective inhibitors.

Another area where Ethyl 5-(difluoromethyl)-2-fluoro-3-methylpyridine-6-acetate shows promise is in the synthesis of antiviral agents. Fluorinated pyridines have been reported to exhibit inhibitory effects against various viral enzymes due to their ability to mimic natural substrates or disrupt enzyme active sites. The structural features of this compound make it a candidate for designing molecules that can interfere with viral replication cycles, offering a new strategy for antiviral drug development.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. In vitro assays have shown that derivatives of this compound can interact with specific biological targets, suggesting potential therapeutic applications. Further research is needed to fully elucidate its mechanism of action and assess its safety and efficacy profiles.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Ethyl 5-(difluoromethyl)-2-fluoro-3-methylpyridine-6-acetate and biological targets. These tools allow researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds for further development. By leveraging computational methods alongside experimental approaches, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

In conclusion, Ethyl 5-(difluoromethyl)-2-fluoro-3-methylpyridine-6-acetate (CAS No. 1807126-71-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.